Cas no 2228748-53-4 (2-(3-bromo-5-fluorophenyl)propanal)

• Product Name: 2-(3-bromo-5-fluorophenyl)propanal
• CAS No: 2228748-53-4
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6000789
• PubChem ID: 165711859
• Update Time: 2025-05-20

2-(3-bromo-5-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)propanal
• 2228748-53-4
• EN300-1925296

• Inchi： 1S/C9H8BrFO/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-6H,1H3
• InChI Key： FIFDPLSAPUULBF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C=O)C)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-bromo-5-fluorophenyl)propanal

Comprehensive Overview of 2-(3-bromo-5-fluorophenyl)propanal (CAS No. 2228748-53-4): Properties, Applications, and Industry Relevance

The chemical compound 2-(3-bromo-5-fluorophenyl)propanal (CAS No. 2228748-53-4) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This bromo-fluorophenyl derivative exhibits unique structural features, combining a propanal backbone with halogenated aromatic substitutions. Its molecular formula, C₉H₈BrFO, and precise weight of 231.06 g/mol make it valuable for targeted synthesis applications.

Recent studies highlight the growing demand for fluorinated aromatic compounds in drug discovery, with 2-(3-bromo-5-fluorophenyl)propanal serving as a key building block for small molecule therapeutics. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. Researchers are exploring its potential in developing kinase inhibitors and GPCR-targeted compounds, addressing current industry needs for precision medicine.

From a synthetic chemistry perspective, the propanal functional group in CAS 2228748-53-4 offers versatile modification opportunities. The aldehyde moiety enables reductive amination for amine derivatives or oxidation to corresponding carboxylic acids. This adaptability aligns with modern green chemistry trends, where efficient multi-step transformations from single intermediates reduce waste generation. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent GMP standards for pharmaceutical intermediates.

The compound's thermal stability (decomposition point >150°C) and solubility profile (soluble in DMSO, DMF, and moderate in ethanol) make it suitable for diverse reaction conditions. Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve the aldehyde functionality. These properties are frequently queried in chemical databases and patent literature, reflecting industrial interest.

Emerging applications include its use in OLED materials research, where halogenated phenyl compounds contribute to electron transport layers. The 3-bromo-5-fluoro substitution pattern shows particular promise in modifying charge mobility in thin-film devices. This connects to trending searches about advanced materials for flexible electronics and energy-efficient displays.

Regulatory status varies by region, but 2-(3-bromo-5-fluorophenyl)propanal generally falls under standard laboratory chemical classifications. Safety data sheets recommend standard PPE protocols including nitrile gloves and fume hood use during handling. These precautions address common workplace safety inquiries while maintaining compliance with REACH and OSHA guidelines.

Market analysis indicates steady growth for fluorinated building blocks, with CAS 2228748-53-4 positioned as a niche but important material. Suppliers typically offer custom scale-up synthesis services from gram to kilogram quantities, responding to demand from contract research organizations (CROs). Pricing trends reflect the compound's specialized nature and high-value intermediates market segment.

Future research directions may explore its utility in bioconjugation chemistry or as a precursor for heterocyclic compounds. The scientific community continues investigating structure-activity relationships of similar halogenated aldehydes, with particular interest in their metabolic stability profiles. These developments align with current drug discovery priorities and frequently searched topics in medicinal chemistry forums.